Cas no 1704095-91-9 ((3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid)

(3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid structure
1704095-91-9 structure
Product Name:(3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid
CAS No:1704095-91-9
MF:C7H9BFNO4S
MW:233.025064229965
MDL:MFCD28805568
CID:4611814
Update Time:2024-11-01

(3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid
    • AM88269
    • (3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid
    • MDL： MFCD28805568
    • Inchi： 1S/C7H9BFNO4S/c1-10-15(13,14)7-3-2-5(8(11)12)4-6(7)9/h2-4,10-12H,1H3
    • InChI Key： MPYRCSBAWGPDQJ-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(B(O)O)=CC=1F)(NC)(=O)=O

Computed Properties

  • Exact Mass: 233.0329373 g/mol
  • Monoisotopic Mass: 233.0329373 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95
  • Molecular Weight: 233.03

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(3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1704095-91-9)(3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid
Order Number:A1139469
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:48
Price ($):821.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1704095-91-9)(3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid
A1139469
Purity:99%
Quantity:1g
Price ($):821.0
Email